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Compound of Interest

Compound Name: Tantalum(5+) oxalate

Cat. No.: B1619454

Tantalum(5+) Oxalate: A Technical Safety and
Handling Guide

This guide provides a detailed overview of the safety data and handling precautions for
Tantalum(5+) Oxalate, intended for researchers, scientists, and professionals in drug

development. The information is compiled from available safety data sheets and chemical
supplier information.

Chemical Identification and Physical Properties

Tantalum(5+) oxalate is an organometallic compound of tantalum. There appears to be some
inconsistency in publicly available data regarding its precise molecular formula and weight. It is
commonly listed with the CAS Number 31791-37-4.[1] The compound is generally described as
a powder.[1][2] It is highly insoluble in water and is known to convert to tantalum oxide upon
heating (calcination).[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1619454?utm_src=pdf-interest
https://www.benchchem.com/product/b1619454?utm_src=pdf-body
https://www.benchchem.com/product/b1619454?utm_src=pdf-body
https://www.eforu-chemical.com/tantalum-ta/21908.html
https://www.eforu-chemical.com/tantalum-ta/21908.html
https://www.americanelements.com/tantalum-oxalate-31791-37-4
https://www.americanelements.com/tantalum-oxalate-31791-37-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
CAS Number 31791-37-4 [1]
Appearance Powder [1][2]
Solubility in H20 Insoluble [2]
Melting Point N/A [1112]
Boiling Point N/A [1][2]

Hazard Identification and Classification

Tantalum(5+) oxalate is classified as a hazardous substance. The available safety information

indicates that it is harmful if swallowed, in contact with skin, or inhaled. It is also reported to

cause skin and eye irritation, and may cause respiratory irritation.[2]

Hazard Classification

GHS Codes

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed.[1][2] H312: Harmful
in contact with skin.[2] H315: Causes skin
irritation.[2] H319: Causes serious eye irritation.
[2] H332: Harmful if inhaled.[2] H335: May

cause respiratory irritation.[2]

Hazard Codes

Xi (Irritant)

First-Aid Measures

In case of exposure to Tantalum(5+) oxalate, the following first-aid measures should be taken.
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Exposure Route First-Aid Procedure

Do NOT induce vomiting. Rinse mouth. If the
Ingestion person is conscious, give plenty of water to

drink. Seek immediate medical attention.

Move the exposed person to fresh air. If
) breathing is difficult, give oxygen. If not
Inhalation _ _ o T
breathing, give artificial respiration. Seek

immediate medical attention.

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with
Tantalum(5+) oxalate.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[3]

Use in a well-ventilated area, preferably in a chemical fume hood, to avoid dust inhalation.[4]

Avoid contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Wash hands thoroughly after handling.[5]
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Storage:
» Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5]
o Store away from incompatible materials such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Tantalum(5+)

oxalate.
PPE Type Specifications
Eye/Face Protection Tight-sealing safety goggles.[3]

) ] Chemical-resistant gloves (e.g., nitrile rubber)
Skin Protection ) )
and protective work clothing.

) ) If ventilation is inadequate, use a NIOSH-
Respiratory Protection )
approved respirator for dusts.[4]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Workflow for Handling a Tantalum(5+) Oxalate Spill:
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Evacuate Immediate Area
& Restrict Access

Assess the Spill
(Size and Risk)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep or vacuum carefully)

Decontaminate the Area
(Wipe with a damp cloth)

Dispose of Waste
(In a sealed, labeled container)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a Tantalum(5+) oxalate spill.
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Disposal Considerations

Waste material should be disposed of in accordance with local, state, and federal regulations.
Dispose of contents and container to an approved waste disposal plant.[5] Do not allow the
material to be released into the environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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